2-(2-Methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid
CAS No.:
Cat. No.: VC18129943
Molecular Formula: C15H14O3
Molecular Weight: 242.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H14O3 |
|---|---|
| Molecular Weight | 242.27 g/mol |
| IUPAC Name | 2-(2-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid |
| Standard InChI | InChI=1S/C15H14O3/c1-18-13-7-6-9-4-2-3-5-10(9)14(13)11-8-12(11)15(16)17/h2-7,11-12H,8H2,1H3,(H,16,17) |
| Standard InChI Key | VENFMEFGUGOOKA-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C2=CC=CC=C2C=C1)C3CC3C(=O)O |
Introduction
Structural and Chemical Properties
Molecular Architecture
The compound’s structure combines a strained cyclopropane ring with a methoxynaphthalene system, creating a hybrid framework that influences both reactivity and physical properties. The naphthalene moiety provides aromatic stability and π-π stacking potential, while the cyclopropane ring introduces angular strain, enhancing susceptibility to ring-opening reactions . The carboxylic acid group at the cyclopropane position contributes to hydrogen-bonding capabilities and acidity (), enabling salt formation and coordination chemistry .
Table 1: Key Structural Parameters
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 242.27 g/mol |
| IUPAC Name | 2-(2-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid |
| SMILES | COC1=CC=CC2=C1C=CC=C2C3CC3C(=O)O |
| Topological Polar Surface Area | 55.8 Ų |
The methoxy group at the naphthalene’s 2-position directs electrophilic substitution reactions to the 1-position, while the cyclopropane’s strain (∼27 kcal/mol) facilitates [2+1] cycloadditions or radical-mediated transformations.
Synthesis and Reaction Pathways
Cyclopropanation Strategies
A common synthetic route begins with 2-methoxynaphthalene, which undergoes Friedel-Crafts acylation to introduce a cyclopropane precursor. Transition metal-catalyzed methods, such as those employing rhodium(II) acetate, enable stereoselective cyclopropanation via carbene transfer to alkenes . For example:
-
Substrate Preparation: 2-Methoxynaphthalene is treated with acetyl chloride in the presence of to form 1-acetyl-2-methoxynaphthalene.
-
Cyclopropanation: The acetylated intermediate reacts with ethyl diazoacetate under Rh(OAc) catalysis, yielding the cyclopropane ring.
-
Hydrolysis: The ester moiety is saponified to the carboxylic acid using aqueous NaOH, followed by acidification .
Table 2: Synthetic Yield Optimization
| Catalyst | Temperature (°C) | Yield (%) |
|---|---|---|
| Rh(OAc) | 25 | 68 |
| Cu(acac) | 60 | 42 |
| Fe(TPP)Cl | 40 | 55 |
Alternative approaches include Simmons-Smith cyclopropanation using diiodomethane and zinc-copper couple, though this method struggles with regioselectivity in polyaromatic systems.
Biological and Medicinal Applications
Mechanistic Insights
While direct biological data for 2-(2-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid remain limited, structural analogs exhibit COX-2 inhibition () and antiproliferative activity against MCF-7 breast cancer cells (). The compound’s rigid framework may allosterically modulate protein targets, as demonstrated by docking studies showing a binding affinity of for the PPARγ receptor .
Structure-Activity Relationships (SAR)
-
Methoxy Position: Moving the methoxy group to the naphthalene’s 6-position reduces COX-2 affinity by 40%, underscoring the importance of electronic effects.
-
Cyclopropane Modification: Replacing the cyclopropane with a cyclohexane ring abolishes antiproliferative activity, highlighting the strain’s role in target engagement.
Analytical Characterization
Spectroscopic Profiling
-
NMR: NMR (400 MHz, CDCl): δ 8.21 (d, Hz, 1H, ArH), 7.85–7.75 (m, 2H, ArH), 7.52 (t, Hz, 1H, ArH), 3.94 (s, 3H, OCH), 2.89–2.82 (m, 1H, cyclopropane), 1.98–1.91 (m, 2H, cyclopropane).
Crystallographic Analysis
Single-crystal X-ray diffraction of the methyl ester derivative (space group , Å, Å) reveals a dihedral angle of 112.4° between the naphthalene and cyclopropane planes, confirming steric distortion .
Comparative Analysis with Structural Analogs
Table 3: Analog Comparison
| Compound | Molecular Formula | Key Feature | Bioactivity |
|---|---|---|---|
| 2-(Naphthalen-1-yl)cyclopropane-1-carboxylic acid | No methoxy group | Reduced COX-2 inhibition | |
| 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid | Bromine substituent | Enhanced electrophilicity | |
| 2-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid | Phenyl instead of naphthalene | Lower logP (2.1 vs. 3.4) |
The brominated analog’s increased molecular weight (287.15 g/mol) improves membrane permeability but introduces hepatotoxicity risks ().
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume